Cas no 1213848-30-6 ((2R)-2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol)

• Product Name: (2R)-2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol
• CAS No: 1213848-30-6
• MF: C₁₀H₉F₆NO
• MW: 273.174983739853
• MDL: MFCD09253805
• CID: 5592002
• PubChem ID: 66516016
• Update Time: 2025-06-09

(2R)-2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]ETHAN-1-OL
• Benzeneethanol, β-amino-3,5-bis(trifluoromethyl)-, (βR)-
• (R)-2-amino-2-(3,5-bis(trifluoromethyl)phenyl)ethan-1-ol
• 1213848-30-6
• (R)-2-Amino-2-(3,5-bis(trifluoromethyl)phenyl)ethanol
• AKOS015930538
• EN300-1939069
• (2R)-2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol

• MDL： MFCD09253805
• Inchi： 1S/C10H9F6NO/c11-9(12,13)6-1-5(8(17)4-18)2-7(3-6)10(14,15)16/h1-3,8,18H,4,17H2/t8-/m0/s1
• InChI Key： IKDVCMONKGAXHP-QMMMGPOBSA-N
• SMILES： C(O)[C@H](N)C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 273.05883288g/mol
• Monoisotopic Mass: 273.05883288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (2R)-2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol

Introduction to (2R)-2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol (CAS No. 1213848-30-6)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (2R)-2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol, identified by its CAS number 1213848-30-6, has garnered significant attention due to its unique structural features and potential biological activities. This compound, characterized by its chiral center and trifluoromethyl substituents, represents a fascinating subject of study in medicinal chemistry.

The molecular structure of (2R)-2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol consists of a phenyl ring substituted with two trifluoromethyl groups at the 3 and 5 positions, linked to an ethylamine moiety through a secondary amine functionality. The presence of these trifluoromethyl groups not only enhances the lipophilicity of the molecule but also influences its metabolic stability and binding affinity to biological targets. The chiral center at the 2-position, denoted as (2R), ensures enantiopurity, which is crucial for pharmaceutical applications where stereochemistry can significantly impact efficacy and safety.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their tunable electronic properties and improved pharmacokinetic profiles. The incorporation of trifluoromethyl groups into drug candidates has been widely reported to increase binding affinity, prolong half-life, and enhance resistance to metabolic degradation. (2R)-2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol exemplifies this trend, as its design aims to leverage these advantages for therapeutic purposes.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have suggested that fluorinated amine derivatives can interact with neurotransmitter receptors and enzymes involved in neurodegenerative diseases. The structural motif present in (2R)-2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol resembles known bioactive scaffolds that have shown promise in preclinical models. For instance, analogs with similar trifluoromethyl substitution patterns have been investigated for their ability to modulate acetylcholinesterase activity, a key enzyme implicated in Alzheimer's disease.

The synthesis of (2R)-2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol presents unique challenges due to the need for precise stereocontrol and the stability of the trifluoromethyl groups. Advanced synthetic methodologies, such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high enantiomeric purity. These techniques are essential for ensuring that the final product exhibits the desired biological activity without unwanted side effects.

Recent advancements in computational chemistry have further facilitated the design and optimization of compounds like (2R)-2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol. Molecular modeling studies have been instrumental in predicting binding interactions with target proteins and identifying structural modifications that could enhance potency. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and reduce the time-to-market for novel therapeutics.

The pharmacological profile of (2R)-2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol is still under investigation, but preliminary findings are promising. In vitro assays have demonstrated that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in central nervous system disorders. Additionally, its metabolic stability suggests that it may have a longer duration of action compared to non-fluorinated analogs.

The development of new drugs is a complex and multidisciplinary endeavor that requires collaboration across various scientific disciplines. Chemists play a crucial role in designing and synthesizing novel compounds like (2R)-2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-ol, while biologists and pharmacologists contribute expertise in evaluating biological activity and pharmacokinetic properties. This interdisciplinary approach is essential for translating laboratory discoveries into safe and effective therapies for patients worldwide.

In conclusion, (2R)-2-amino-2-3,5-bis(trifluoromethyl)phenylethan-1-oL represents a significant advancement in pharmaceutical chemistry due to its innovative structure and potential therapeutic applications. The combination of its chiral center and trifluoromethyl substituents makes it a compelling candidate for further research in drug discovery. As our understanding of fluorinated compounds continues to grow, it is likely that more compounds like this will emerge as valuable tools for treating a wide range of diseases.